Cas no 582325-11-9 (4-(6-Methylpyridin-2-yl)benzoic acid)
582325-11-9 structure
Product Name:4-(6-Methylpyridin-2-yl)benzoic acid
CAS No:582325-11-9
MF:C13H11NO2
MW:213.231943368912
CID:948213
PubChem ID:53426336
Update Time:2025-04-19
4-(6-Methylpyridin-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(6-Methylpyridin-2-yl)benzoic acid
- 4-(6-METHYL(PYRIDIN-2-YL))BENZOIC ACID
- 4-(6-methyl-2-pyridinyl)benzoic acid
- DTXSID60699191
- SCHEMBL2346786
- UIYSBRRAWPERFQ-UHFFFAOYSA-N
- 582325-11-9
- 4-(6-METHYL-2-PYRIDINYL)-BENZOIC ACID
- DB-339784
- 4-(6-Methyl-2-pyridyl)benzoic acid
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- Inchi: 1S/C13H11NO2/c1-9-3-2-4-12(14-9)10-5-7-11(8-6-10)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key: UIYSBRRAWPERFQ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=CC=C(C)N=1)=O
Computed Properties
- Exact Mass: 213.07900
- Monoisotopic Mass: 213.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 50.19000
- LogP: 2.75520
4-(6-Methylpyridin-2-yl)benzoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
582325-11-9 (4-(6-Methylpyridin-2-yl)benzoic acid) Related Products
- 29051-44-3(6-Phenylnicotinic acid)
- 521074-77-1(6-(4-methylphenyl)pyridine-3-carboxylic acid)
- 55240-51-2(2-Phenylisonicotinic acid)
- 887976-22-9(6-(3-methylphenyl)pyridine-3-carboxylic acid)
- 4467-07-6(3-(Pyridin-2-yl)benzoic acid)
- 4385-62-0(4-(2-Pyridinyl)benzoic Acid)
- 883528-31-2(2-(o-Tolyl)isonicotinic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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